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Compound of Interest

Compound Name: Rizavasertib

Cat. No.: B1683964

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Rizavasertib. The following
procedures are designed to ensure the safe handling, storage, and disposal of this compound,
minimizing risks and establishing a secure laboratory environment.

Physicochemical Properties of Rizavasertib

A summary of the key physicochemical properties of Rizavasertib is provided below.

Property Value
Synonyms A-443654
Molecular Formula C24H23Ns0[1][2]
Molecular Weight 397.5 g/mol [1]
Appearance Solid

Store at -20°C for short-term and -80°C for long-

Storage
term([3]

Personal Protective Equipment (PPE)

Consistent and correct use of personal protective equipment is the most critical line of defense
against exposure to Rizavasertib. The following table outlines the minimum PPE requirements.
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PPE Category Item Specification

Two pairs of chemotherapy-
) tested nitrile gloves. Change

Hand Protection Gloves ) ) ) )
immediately if contaminated,

torn, or punctured.

. Chemical splash goggles with
Eye Protection Safety Goggles ) )
side shields.

Disposable, solid-front gown
Body Protection Laboratory Coat with long sleeves and tight-
fitting cuffs.

An N95 respirator or higher
should be used when handling
) ) ) the powder form outside of a
Respiratory Protection Respirator - )
certified chemical fume hood to
prevent inhalation of

aerosolized patrticles.

) Substantial, closed-toe
Foot Protection Closed-toe shoes
footwear.

Operational Plan: Handling and Storage

Engineering Controls:

 All work with solid or powdered Rizavasertib must be conducted in a certified chemical fume
hood, glove box, or other approved containment device to minimize inhalation exposure.

o Work surfaces should be covered with plastic-backed absorbent pads, which should be
disposed of as hazardous waste after use or in case of contamination.

Safe Handling Procedures:

o Before handling, ensure that the Safety Data Sheet (SDS) is accessible and has been
reviewed.
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o Wear all required PPE as specified in the table above.
o Transport Rizavasertib in a labeled, sealed, and shatterproof secondary container.

e Avoid the formation of dust and aerosols. If working with a powdered form, purchase pre-
weighed or pre-diluted amounts when possible.

 After handling, remove gloves and wash hands thoroughly with soap and water.
Storage:

» Store Rizavasertib in a designated, secure, and well-ventilated area, away from general
laboratory traffic.

e The storage area should be clearly labeled with "Hazardous Chemical" signage.

o Follow the recommended storage temperatures: -20°C for up to one year and -80°C for up to
two years for the stock solution[3].

Disposal Plan

All materials that have come into contact with Rizavasertib are to be considered hazardous
waste.

Waste Segregation and Collection:

e Solid Waste: Unused product, contaminated gloves, gowns, absorbent pads, and other
labware (e.g., pipette tips, tubes) must be collected in a designated, leak-proof, and clearly
labeled hazardous waste container.

» Liquid Waste: Unused solutions containing Rizavasertib should be collected in a separate,
sealed, and labeled hazardous waste container.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated chemotherapy sharps container.

Container Labeling and Storage:
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» All waste containers must be clearly labeled with "Hazardous Waste," the name
"Rizavasertib," and the appropriate hazard symbols.

o Store hazardous waste in a designated, secure area, segregated from general waste.
Final Disposal:

e Engage a licensed hazardous waste disposal company for the transportation and final
disposal of all Rizavasertib waste.

e Do not dispose of Rizavasertib waste in standard trash or down the drain. All disposal must
comply with local, state, and federal regulations.

Experimental Protocols
Spill Cleanup Protocol:

This protocol outlines the step-by-step procedure for managing a spill of Rizavasertib. A spill
kit containing all necessary materials should be readily available in the laboratory.

Small Spill (less than 5 mL or 5 g):

Alert personnel: Immediately alert others in the vicinity.
« |solate the area: Restrict access to the spill area.

e Don PPE: Put on two pairs of chemotherapy gloves, a disposable gown, and eye protection.
For powders, also wear an N95 respirator.

o Contain the spill:

o Liquids: Cover the spill with absorbent pads.

o Powders: Gently cover the spill with wetted absorbent pads to avoid generating dust[4].
e Clean the area:

o Working from the outside in, wipe up the spill with the absorbent pads.
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o Clean the spill area three times with a detergent solution, followed by a rinse with clean
water[5].

» Dispose of waste: Place all contaminated materials (absorbent pads, gloves, gown) into a
hazardous waste bag.

o Decontaminate: Wipe down any reusable equipment with a suitable decontaminating
solution.

o Post-cleanup: Remove PPE and dispose of it as hazardous waste. Wash hands thoroughly.

Large Spill (more than 5 mL or 5 g):

Evacuate: Immediately evacuate the area.

Alert: Notify the institutional safety office and follow their emergency procedures.

Restrict access: Secure the area and post warning signs.

Do not attempt to clean up a large spill without specialized training and equipment.

Visualizations
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Caption: The signaling pathway of Rizavasertib, a pan-Akt inhibitor.
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Caption: Experimental workflow for the safe handling of Rizavasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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